Cas no 16033-28-6 (Xanthosine, dioxime(9CI))

• Product Name: Xanthosine, dioxime(9CI)
• CAS No: 16033-28-6
• MF: C₁₀H₁₄N₆O₆
• MW: 314.254761219025
• CID: 171584
• PubChem ID: 279543
• Update Time: 2025-04-19

Xanthosine, dioxime(9CI) Chemical and Physical Properties

Names and Identifiers

• Xanthosine, dioxime(9CI)
• 9H-Purine, 2,6-bis(hydroxyamino)-9-.β.-D-ribofuranosyl-
• (+/-)-1-(2,6,6-trimethyl-4-hydroxycyclohexenyl)-1,3-butanedione
• 1-(2,6,6-Trimethyl-4-hydroxy-1-cyclohexen-1-yl)-1,3-butanedione
• 1,3-Butanedione, 1-(4-hydroxy-2,6,6-trimethyl-1-cyclohexen-1-yl)-
• 2,6-bis(hydroxylamino)purine riboside
• CTK2G4253
• 16033-28-6
• NSC-130263
• DHAPR
• DTXSID40936278
• 9H-Purine,6-bis(hydroxyamino)-9-.beta.-D-ribofuranosyl-
• 2-[2,6-bis(hydroxyamino)purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol
• NSC130263
• N~2~,N~6~-Dihydroxy-9-pentofuranosyl-9H-purine-2,6-diamine

• Inchi： 1S/C10H14N6O6/c17-1-3-5(18)6(19)9(22-3)16-2-11-4-7(14-20)12-10(15-21)13-8(4)16/h2-3,5-6,9,17-21H,1H2,(H2,12,13,14,15)
• InChI Key： SHMRWYRHOVJFOZ-UHFFFAOYSA-N
• SMILES： O1C(CO)C(C(C1N1C=NC2C(NO)=NC(NO)=NC1=2)O)O

Computed Properties

• Exact Mass: 314.09762
• Monoisotopic Mass: 314.097
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1
• Topological Polar Surface Area: 178A^2

Experimental Properties

• Density: 2.32
• Boiling Point: 853.1°Cat760mmHg
• Flash Point: 469.8°C
• Refractive Index: 1.96
• PSA: 178.04
• LogP: -3.11620